6-methyl-4-((1-(4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-(4-methyl-2-pyrrol-1-yl-1,3-thiazole-5-carbonyl)pyrrolidin-3-yl]oxypyran-2-one
• InChI: InChI=1S/C19H19N3O4S/c1-12-9-15(10-16(23)25-12)26-14-5-8-22(11-14)18(24)17-13(2)20-19(27-17)21-6-3-4-7-21/h3-4,6-7,9-10,14H,5,8,11H2,1-2H3
• InChI Key: GUMZYWFZZQNVOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(C2)C(=O)C3=C(N=C(S3)N4C=CC=C4)C
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

6-methyl-4-((1-(4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
BenchChem offers high-quality 6-methyl-4-((1-(4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-methyl-4-((1-(4-methyl-2-(1H-pyrrol-1-yl)thiazole-5-carbonyl)pyrrolidin-3-yl)oxy)-2H-pyran-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Applications

Cycloadditions and Pyrrolo[1,2-c]thiazoles : Research on pyrrolo[1,2-c]thiazoles, closely related to the chemical structure of interest, highlights their synthesis through cycloadditions. These compounds act as intermediates in reactions with electron-deficient alkenes and alkynes, demonstrating their utility in constructing complex heterocyclic structures. This synthetic versatility is crucial for developing new materials and biologically active molecules (Sutcliffe et al., 2000).

Isoxazole Synthesis : The improved synthesis of isoxazole rings, which share a thematic connection with the target compound through the involvement of pyranones, showcases the importance of heterocycles in medicinal chemistry and material science. The planar structure and bond angles provide insights into the stability and reactivity of these compounds (Kumar et al., 1996).

2H-Pyran-2-ones in Heterocycle Fabrication : The diverse applications of 2H-pyran-2-ones in synthesizing various heterocycles are significant. Their role as Michael acceptors and synthetic precursors underlines the compound's relevance in generating biologically important nucleuses, including pyridines, pyrimidines, and other heterocycles. This demonstrates the compound's potential as a versatile building block in organic synthesis (Pratap & Ram, 2017).

Anticancer Activity of Pyran Derivatives : Research into the synthesis of 4H-pyran derivatives, through microwave-assisted domino synthesis, reveals their potential anticancer activity. This highlights the compound's relevance in drug discovery and the development of new therapeutic agents (Hadiyal et al., 2020).